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Abstract
7-Bromo-1H-pyrrolo[3,2-c]pyridine, also known as 7-Bromo-5-azaindole, is a pivotal

heterocyclic building block in modern medicinal chemistry. Its unique bicyclic structure,

composed of a pyrrole ring fused to a pyridine ring, imparts a distinct electronic and steric

profile that makes it a privileged scaffold for engaging with a variety of biological targets. The

strategic placement of a bromine atom at the 7-position provides a versatile synthetic handle

for introducing molecular diversity through cross-coupling reactions. This guide offers an in-

depth exploration of the physicochemical properties, synthesis, reactivity, and applications of

this compound, with a focus on its role in the development of novel therapeutics, particularly

kinase and tubulin inhibitors. The protocols and insights provided herein are intended to equip

researchers and drug development professionals with the practical knowledge required to

effectively utilize this valuable intermediate.

Core Physicochemical and Structural
Characteristics
7-Bromo-1H-pyrrolo[3,2-c]pyridine is a solid organic compound whose structural framework

is foundational to its chemical behavior and utility. The fusion of an electron-rich pyrrole ring
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with an electron-deficient pyridine ring creates a unique electronic environment that influences

its reactivity and intermolecular interactions.

Property Value Source

CAS Number 902837-42-7 [1][2]

Molecular Formula C₇H₅BrN₂ [1]

Molecular Weight 197.03 g/mol [1]

IUPAC Name
7-bromo-1H-pyrrolo[3,2-

c]pyridine
[1]

Common Synonyms 7-Bromo-5-azaindole [1]

InChIKey
MVUCSWVQBDCPCY-

UHFFFAOYSA-N
[1]

SMILES C1=CNC2=C(C=NC=C21)Br [1]

Appearance
Off-white to light brown powder

(Typical)
N/A

Synthesis and Mechanistic Considerations
The construction of the 7-Bromo-1H-pyrrolo[3,2-c]pyridine scaffold is a multi-step process

that requires precise control over regioselectivity. A common and effective strategy, adapted

from methodologies used for analogous isomers, begins with a functionalized pyridine

precursor.[3] The following protocol outlines a logical synthetic pathway, explaining the

causality behind each transformation.

Overall Synthetic Workflow
The synthesis can be envisioned as a three-step sequence starting from 3-bromo-4-

methylpyridine: (1) N-oxidation of the pyridine ring, (2) subsequent nitration at the activated

position, and (3) reductive cyclization to form the fused pyrrole ring.
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3-Bromo-4-methylpyridine
3-Bromo-4-methylpyridine

1-oxide
 m-CPBA 3-Bromo-4-methyl-5-nitropyridine

1-oxide
 HNO₃ / H₂SO₄ (E)-1-(3-Bromo-4-methyl-5-nitropyridin-2-yl)

-N,N-dimethylmethanimine
 DMF-DMA 7-Bromo-1H-pyrrolo[3,2-c]pyridine

 Fe / Acetic Acid
(Reductive Cyclization)

Suzuki Coupling

7-Bromo-1H-pyrrolo[3,2-c]pyridine
Diverse Library of

C7-Aryl/Heteroaryl Analogs
Builds Molecular Complexity

R-B(OH)₂
(Boronic Acid)

Pd Catalyst
(e.g., Pd(PPh₃)₄)

Base
(e.g., K₂CO₃)

Biological Targets & Therapeutic Areas

7-Bromo-1H-pyrrolo[3,2-c]pyridine
(Key Intermediate)

C7-Substituted Analogs

Suzuki Coupling

FMS Kinase (CSF-1R) Tubulin Polymerization FGFR Kinase

Oncology
Inflammation
(e.g., Arthritis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 7-Bromo-1H-pyrrolo(3,2-c)pyridine | C7H5BrN2 | CID 44721299 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. americanelements.com [americanelements.com]

3. Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-
binding site inhibitors with potent anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [7-Bromo-1H-pyrrolo[3,2-C]pyridine CAS number
902837-42-7]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1521936#7-bromo-1h-pyrrolo-3-2-c-pyridine-cas-
number-902837-42-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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